Cas no 503469-16-7 (1-(1-hydroxynaphthalen-2-yl)-3-morpholin-4-ylpropane-1,3-dione)

1-(1-Hydroxynaphthalen-2-yl)-3-morpholin-4-ylpropane-1,3-dione is a specialized organic compound featuring a naphthalene core functionalized with a hydroxyl group and a morpholine-substituted diketone moiety. This structure imparts unique reactivity and coordination properties, making it valuable in synthetic chemistry and material science applications. The compound’s conjugated system and electron-rich regions enhance its utility as a ligand or intermediate in metal complexation and heterocyclic synthesis. Its morpholine group contributes to solubility in polar solvents, facilitating handling in aqueous or organic phases. The product is characterized by its stability under standard conditions and precise molecular architecture, ensuring consistent performance in research and industrial processes.
1-(1-hydroxynaphthalen-2-yl)-3-morpholin-4-ylpropane-1,3-dione structure
503469-16-7 structure
Product Name:1-(1-hydroxynaphthalen-2-yl)-3-morpholin-4-ylpropane-1,3-dione
CAS No:503469-16-7
MF:C17H17NO4
MW:299.321184873581
CID:1565629
PubChem ID:11347084
Update Time:2025-05-19

1-(1-hydroxynaphthalen-2-yl)-3-morpholin-4-ylpropane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1-(1-hydroxynaphthalen-2-yl)-3-morpholin-4-ylpropane-1,3-dione
    • 503469-16-7
    • 1-(1-Hydroxynaphth-2-yl)-3-(morpholin-4-yl)propan-1,3-dione
    • 1-(1-HYDROXYNAPHTHALEN-2-YL)-3-MORPHOLINOPROPANE-1,3-DIONE
    • CS-D0053
    • DTXSID90463145
    • 1-(1-Hydroxynaphthalen-2-yl)-3-(morpholin-4-yl)propane-1,3-dione
    • SCHEMBL3541446
    • MDL: MFCD25542366
    • Inchi: 1S/C17H17NO4/c19-15(11-16(20)18-7-9-22-10-8-18)14-6-5-12-3-1-2-4-13(12)17(14)21/h1-6,21H,7-11H2
    • InChI Key: XLYNCLHLJSVBNW-UHFFFAOYSA-N
    • SMILES: O1CCN(C(CC(C2C=CC3C=CC=CC=3C=2O)=O)=O)CC1

Computed Properties

  • Exact Mass: 299.11575802g/mol
  • Monoisotopic Mass: 299.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 552.4±50.0 °C at 760 mmHg
  • Flash Point: 287.9±30.1 °C
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

1-(1-hydroxynaphthalen-2-yl)-3-morpholin-4-ylpropane-1,3-dione Security Information

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Additional information on 1-(1-hydroxynaphthalen-2-yl)-3-morpholin-4-ylpropane-1,3-dione

Comprehensive Overview of 1-(1-hydroxynaphthalen-2-yl)-3-morpholin-4-ylpropane-1,3-dione (CAS No. 503469-16-7)

1-(1-hydroxynaphthalen-2-yl)-3-morpholin-4-ylpropane-1,3-dione (CAS No. 503469-16-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This β-diketone derivative features a naphthalene ring system coupled with a morpholine moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its role as a chelating agent and its ability to form stable complexes with metal ions, which is crucial for catalysis and material science applications.

The compound's hydroxynaphthalene component contributes to its aromaticity and photophysical properties, while the morpholine ring enhances its solubility and bioavailability. These characteristics make 1-(1-hydroxynaphthalen-2-yl)-3-morpholin-4-ylpropane-1,3-dione a promising candidate for drug discovery, especially in the development of enzyme inhibitors and fluorescent probes. Recent studies have explored its potential in bioimaging and targeted therapy, aligning with the growing demand for precision medicine and diagnostic tools.

In the context of green chemistry, this compound is also being investigated for its eco-friendly synthesis routes. With increasing global emphasis on sustainable manufacturing, researchers are optimizing its production to minimize waste and energy consumption. The CAS No. 503469-16-7 is frequently cited in patents and academic papers, highlighting its relevance in cutting-edge scientific advancements. Its molecular stability and low toxicity profile further bolster its appeal for industrial and biomedical applications.

Another area of interest is the compound's potential in advanced material science. Its ability to form coordination polymers and supramolecular assemblies opens doors for innovations in nanotechnology and optoelectronics. As the demand for smart materials grows, 1-(1-hydroxynaphthalen-2-yl)-3-morpholin-4-ylpropane-1,3-dione could play a pivotal role in designing next-generation sensors and electronic devices.

From a commercial perspective, the compound's high purity and consistent quality are critical for reproducibility in research and industrial processes. Suppliers often highlight its batch-to-batch consistency and compliance with international standards, addressing the needs of quality-conscious buyers. Additionally, its scalable synthesis makes it a cost-effective option for large-scale applications.

In summary, 1-(1-hydroxynaphthalen-2-yl)-3-morpholin-4-ylpropane-1,3-dione (CAS No. 503469-16-7) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and green chemistry. Its unique structural features and functional versatility position it as a valuable asset in modern scientific and industrial endeavors. As research continues to uncover its full potential, this compound is poised to remain at the forefront of innovation.

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